Cas no 1049393-49-8 (3-chloro-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}benzene-1-sulfonamide)

• Product Name: 3-chloro-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}benzene-1-sulfonamide
• CAS No: 1049393-49-8
• MF: C₁₉H₂₄ClN₃O₃S
• MW: 409.93016242981
• CID: 5889642
• PubChem ID: 42267818
• Update Time: 2025-06-25

3-chloro-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]benzenesulfonamide
• 3-chloro-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}benzene-1-sulfonamide
• 1049393-49-8
• 3-chloro-N-(2-(4-(2-methoxyphenyl)piperazin-1-yl)ethyl)benzenesulfonamide
• AKOS024504322
• F5265-0255
• VU0640005-1

• Inchi： 1S/C19H24ClN3O3S/c1-26-19-8-3-2-7-18(19)23-13-11-22(12-14-23)10-9-21-27(24,25)17-6-4-5-16(20)15-17/h2-8,15,21H,9-14H2,1H3
• InChI Key： FTOGDXVVSMHSKQ-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2CCN(C3=CC=CC=C3OC)CC2)(=O)=O)=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 409.1226905g/mol
• Monoisotopic Mass: 409.1226905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 70.3Ų

Additional information on 3-chloro-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}benzene-1-sulfonamide

Comprehensive Overview of 3-chloro-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}benzene-1-sulfonamide (CAS No. 1049393-49-8)

3-chloro-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}benzene-1-sulfonamide (CAS No. 1049393-49-8) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely studied for their diverse biological activities. The presence of a piperazine ring and a methoxyphenyl group in its structure makes it a promising candidate for further exploration in drug discovery and development.

The compound's molecular formula and intricate structure have made it a subject of interest in medicinal chemistry. Researchers are particularly intrigued by its potential interactions with various biological targets, including G-protein coupled receptors (GPCRs) and enzyme inhibitors. Given the growing demand for novel therapeutic agents, 3-chloro-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}benzene-1-sulfonamide is often discussed in the context of central nervous system (CNS) disorders and neuropharmacology, areas where sulfonamide derivatives have shown considerable promise.

One of the key reasons for the compound's popularity in research is its structural similarity to other piperazine-based drugs, which are known for their efficacy in treating conditions like anxiety, depression, and schizophrenia. The methoxy group attached to the phenyl ring further enhances its potential for blood-brain barrier (BBB) penetration, a critical factor in CNS-targeted therapies. This has led to increased searches for "piperazine sulfonamide derivatives" and "GPCR modulators" in scientific databases and search engines.

In addition to its pharmacological potential, 3-chloro-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}benzene-1-sulfonamide is also studied for its structure-activity relationship (SAR). Understanding how modifications to its chemical structure affect its biological activity is a hot topic in drug design. Researchers are keen to explore whether variations in the chloro or methoxy substituents could lead to improved efficacy or reduced side effects. This aligns with the broader trend in precision medicine, where tailored compounds are designed to meet specific therapeutic needs.

The compound's synthetic pathway and scalability are also areas of active investigation. With the rise of green chemistry and sustainable practices, scientists are exploring eco-friendly methods to synthesize 3-chloro-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}benzene-1-sulfonamide. Questions like "how to synthesize piperazine sulfonamides" and "optimizing sulfonamide yields" are frequently searched, reflecting the community's interest in efficient and sustainable production techniques.

Another trending topic related to this compound is its potential role in neurodegenerative diseases. Given the increasing prevalence of conditions like Alzheimer's and Parkinson's, there is a surge in searches for "new CNS drug candidates" and "sulfonamide neuroprotectants." While 3-chloro-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}benzene-1-sulfonamide is still in the early stages of research, its structural attributes make it a compelling subject for further studies in this domain.

From a computational chemistry perspective, this compound is often analyzed using molecular docking and QSAR modeling to predict its interactions with biological targets. The integration of artificial intelligence (AI) in drug discovery has further amplified interest in such compounds, with queries like "AI in sulfonamide drug design" becoming increasingly common. These computational approaches not only accelerate research but also reduce the need for extensive laboratory testing.

In summary, 3-chloro-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}benzene-1-sulfonamide (CAS No. 1049393-49-8) represents a fascinating intersection of medicinal chemistry, neuropharmacology, and drug design. Its unique structure and potential applications align well with current research trends, making it a compound worth watching in the coming years. As the scientific community continues to explore its possibilities, this sulfonamide derivative may well emerge as a key player in the development of next-generation therapeutics.